Cas no 1251537-39-9 ({1-(tert-butoxy)carbonylpiperidin-4-yl}boronic acid)

• Product Name: {1-(tert-butoxy)carbonylpiperidin-4-yl}boronic acid
• CAS No: 1251537-39-9
• MF: C₁₀H₂₀BNO₄
• MW: 229.08110332489
• MDL: MFCD07371557
• CID: 1031841
• PubChem ID: 46940952
• Update Time: 2025-06-13

{1-(tert-butoxy)carbonylpiperidin-4-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butoxycarbonyl)piperidin-4-yl)boronic acid
• 1-Boc-piperidine-4-boronic acid
• 1-(tert-butoxycarbonyl)piperidin-4-ylboronic acid
• AK-77459
• KB-205010
• QC-4831
• SureCN1708998
• tert-Butoxycarbonylpiperidine-4-boronic acid
• {1-(tert-butoxy)carbonylpiperidin-4-yl}boronic acid
• DA-13568
• DTXSID60677398
• BAC53739
• C10H20BNO4
• EN300-181625
• 1-Piperidinecarboxylic acid, 4-borono-, 1-(1,1-dimethylethyl) ester
• [1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]boronic acid
• (1-(tert-Butoxycarbonyl)piperidin-4-yl)boronicacid
• SY256547
• (1-Boc-piperidin-4-yl)boronic Acid
• (1-tert-Butoxycarbonyl-4-piperidyl)boronic acid
• AKOS016013696
• A854700
• MFCD07371557
• 1-BOC-PIPERIDINE-4-BORONICACID
• [1-(tert-Butoxycarbonyl)piperidin-4-yl]boronic acid
• {1-[(tert-butoxy)carbonyl]piperidin-4-yl}boronic acid
• SB32229
• E84123
• SCHEMBL1708998
• 1251537-39-9

• MDL： MFCD07371557
• Inchi： 1S/C10H20BNO4/c1-10(2,3)16-9(13)12-6-4-8(5-7-12)11(14)15/h8,14-15H,4-7H2,1-3H3
• InChI Key： KMECCEOFWNIQFT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(B(O)O)CC1)=O

Computed Properties

• Exact Mass: 229.1485383g/mol
• Monoisotopic Mass: 229.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on {1-(tert-butoxy)carbonylpiperidin-4-yl}boronic acid

Comprehensive Overview of {1-(tert-butoxy)carbonylpiperidin-4-yl}boronic acid (CAS No. 1251537-39-9)

{1-(tert-butoxy)carbonylpiperidin-4-yl}boronic acid (CAS No. 1251537-39-9) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound belongs to the class of piperidine-based boronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery and agrochemical development. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and the reactive boronic acid moiety, make it indispensable for constructing complex molecular architectures.

The growing interest in boronic acid compounds stems from their applications in targeted drug delivery and bioconjugation, particularly in the development of proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Researchers frequently search for "Boc-protected boronic acid synthesis" or "piperidine-4-boronic acid derivatives" to explore their utility in kinase inhibitor design and biocompatible materials. The compound’s stability under mild conditions and compatibility with diverse reaction environments further enhance its appeal.

From a synthetic chemistry perspective, CAS No. 1251537-39-9 serves as a critical building block for peptide mimetics and heterocyclic scaffolds. Its boronate ester formation capability enables selective functionalization, a feature leveraged in click chemistry and bioorthogonal labeling. Recent publications highlight its role in optimizing ADC (antibody-drug conjugate) linkers, addressing trending queries like "boronic acid in cancer therapeutics" or "next-generation bioconjugation tools."

Environmental and regulatory considerations also drive interest in this compound. Unlike traditional heavy-metal catalysts, {1-(tert-butoxy)carbonylpiperidin-4-yl}boronic acid aligns with green chemistry principles, reducing waste in transition-metal-free couplings. This aligns with searches for "sustainable boronic acid reagents" and "eco-friendly pharmaceutical intermediates." Analytical techniques such as NMR and HPLC confirm its high purity (>98%), meeting stringent GMP standards for preclinical studies.

In material science, this boronic acid derivative facilitates the development of smart polymers responsive to pH or glucose levels, resonating with queries on "boronic acid sensors" and "dynamic covalent chemistry." Its compatibility with 3D-printing resins and hydrogel networks underscores its interdisciplinary relevance. Patent analyses reveal its inclusion in OLED materials and self-healing coatings, expanding its industrial footprint.

Future research directions may explore its enzyme inhibition mechanisms or glycoprotein recognition, areas frequently searched in structural biology forums. With its balanced reactivity and modular design, CAS No. 1251537-39-9 remains a cornerstone for innovators tackling challenges in precision medicine and advanced material engineering.